Cas no 89972-77-0 (4'-(p-Tolyl)-2,2':6',2''-terpyridine)

4'-(p-Tolyl)-2,2':6',2''-terpyridine structure

89972-77-0 structure

Product Name:4'-(p-Tolyl)-2,2':6',2''-terpyridine

CAS No:89972-77-0

MF:C₂₂H₁₇N₃

MW:323.390484571457

MDL:MFCD06796977

CID:91007

PubChem ID:24873051

Update Time:2024-10-26

4'-(p-Tolyl)-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

- 4'-(p-Tolyl)-2,2':6',2''-terpyridine
- 4’-(4-methylphenyl)-2,2’:6’,2’’-terpyridine
- 4'-(4-Methylphenyl)-2,2':6',2''-terpyridine
- 4-(4-methylphenyl)-2,6-dipyridin-2-ylpyridine
- 2-(6'-(pyridin-2''-yl)-4'-p-tolylpyridin-2'-yl)pyridine
- 4'-(p-methylphenyl)-[2,2':6',2'']terpyridine
- 4'-(4-Methylphenyl)-2,2'-6',2''-terpyridine
- 4-(p-Tolyl)-2,2:6,2-terpyridine
- C22H17N3
- 4'-(4-Tolyl)-2,2':6',2''-terpyridine
- 4943AC
- TRA0068215
- AK101338
- AX8232877
- ST50826601
- 4-(4-methylphenyl)-2,6-di(2-pyridyl)pyridine
- 972M770
- 4′-(4-Methylphenyl)-2,2′:6′,2′′-terpyridine (ACI)
- 4′-(4-Tolyl)-2,2′:6′,2′′-terpyridine
- 4′-(p-Methylphenyl)-2,2′:6′,2′′-terpyridine
- 4′-(p-Tolyl)-2,2′:6′,2′′-terpyridine
- TTPY
- IDJYBUVHZHLIIT-UHFFFAOYSA-N
- AKOS015892311
- YSCK0442
- MFCD06796977
- CS-W014517
- 2,2':6',2''-Terpyridine, 4'-(4-Methylphenyl)-
- 4 inverted exclamation mark -(4-methylphenyl)-2,2 inverted exclamation mark :6 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -terpyridine
- 89972-77-0
- AS-62599
- SS-701
- DTXSID40237959
- SCHEMBL700298
- 4'-(4-Methylphenyl)-2,2':6',2''-terpyridine, 98%
- J-400394
- DTXCID40160450
- 4-(4-METHYLPHENYL)-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
- SS701
- MDL： MFCD06796977
- Inchi： 1S/C22H17N3/c1-16-8-10-17(11-9-16)18-14-21(19-6-2-4-12-23-19)25-22(15-18)20-7-3-5-13-24-20/h2-15H,1H3
- InChI Key： IDJYBUVHZHLIIT-UHFFFAOYSA-N
- SMILES： N1C(C2C=C(C3C=CC(C)=CC=3)C=C(C3C=CC=CN=3)N=2)=CC=CC=1

Computed Properties

Exact Mass: 323.14200
Monoisotopic Mass: 323.142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 38.7

Experimental Properties

Density: 1.149
Melting Point: 167-170 °C (lit.)
Boiling Point: 484.6 °C at 760 mmHg
Flash Point: 211.5 °C
Refractive Index: 1.622
PSA: 38.67000
LogP: 5.18100

4'-(p-Tolyl)-2,2':6',2''-terpyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
RTECS：YT8450000
Hazardous Material Identification：
Risk Phrases：R36/37/38

4'-(p-Tolyl)-2,2':6',2''-terpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4'-(p-Tolyl)-2,2':6',2''-terpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136811-5g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	98%	5g	¥2574.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136811-1g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	98%	1g	¥688.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136811-250mg	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	98%	250mg	¥217.90	2023-09-02
Alichem	A029181868-5g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	95%	5g	$828.12	2023-08-31
Alichem	A029181868-10g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	95%	10g	$1206.00	2023-08-31
Alichem	A029181868-25g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	95%	25g	$2556.72	2023-08-31
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025903-1g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	98%	1g	￥257	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025903-250mg	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	98%	250mg	￥79	2024-05-21
Chemenu	CM173862-5g	4'-(p-Tolyl)-2,2':6',2''-terpyridine	89972-77-0	95%	5g	$346	2021-08-05
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4'-(p-Tolyl)-2,2':6',2''-terpyridine Production Method

Production Method 1

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; 24 h, 34 °C

Reference

: A Cu(II) MOF with a flexible bifunctionalised terpyridine as an efficient catalyst for the single-pot hydrocarboxylation of cyclohexane to carboxylic acid in water/ionic liquid medium

Paul, Anup; Ribeiro, Ana P. C.; Karmakar, Anirban; Guedes da Silva, M. Fatima C.; Pombeiro, Armando J. L., Dalton Transactions, 2016, 45(32), 12779-12789

Production Method 2

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium hydroxide Solvents: Ethanol , Water ; reflux

Reference

: Zinc(II) terpyridine complexes: substituent effect on photoluminescence, antiproliferative activity, and DNA interaction

Li, Jiahe ; Liu, Rongping; Jiang, Jinzhang; Liang, Xing; Huang, Ling; et al, Molecules, 2019, 24(24),

Production Method 3

209114-52-3

89972-77-0

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Methanol

Reference

: Condensation reactions of 2-acetylpyridine and benzaldehydes: new cyclohexanol products and an improved synthesis of 4'-p-tolyl-2,2':6',2''-terpyridine

Chamchoumis, Charles; Potvin, Pierre G., Journal of Chemical Research, 1998, (4), 180-181

Production Method 4

24582-66-9

2031122-00-4

89972-77-0

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ; 1 h, 40 °C
1.2 Reagents: Ammonium acetate ; 24 h, 120 °C

Reference

: One-Pot Reactions for Modular Synthesis of Polysubstituted and Fused Pyridines

Song, Zhidong; Huang, Xin; Yi, Wenbin; Zhang, Wei, Organic Letters, 2016, 18(21), 5640-5643

Production Method 5

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Solvents: Ethanol ; 10 min, 25 °C
1.2 Reagents: Potassium hydroxide , Ammonium hydroxide Solvents: Ethanol , Water ; 10 h, 75 °C

Reference

: Mechanistic insights into CO2 conversion chemistry of copper bis-(terpyridine) molecular electrocatalyst using accessible operando spectrochemistry

Zhang, Huihui; Xu, Chang; Zhan, Xiaowen; Yu, Yu; Zhang, Kaifu; et al, Nature Communications, 2022, 13(1),

Production Method 6

158014-83-6

26482-00-8

89972-77-0

Reaction Conditions

1.1 Solvents: Methanol ; 24 h, reflux

Reference

: ZnII-2,2':6',2''-Terpyridine-Based Complex as Fluorescent Chemosensor for PPi, AMP and ADP

Das, Priyadip; Ghosh, Amrita; Kesharwani, Manoj K.; Ramu, Vadde; Ganguly, Bishwajit; et al, European Journal of Inorganic Chemistry, 2011, 2011(20), 3050-3058

Production Method 7

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Ethylene glycol ; 5 - 9 min

Reference

: A convenient one-pot synthesis of 4'-aryl-2,2':6',2''-terpyridines and 2,4,6-triarylpyridines under microwave irradiation

Tu, Shujiang; Li, Tuanjie; Shi, Feng; Wang, Qian; Zhang, Jinpeng; et al, Synthesis, 2005, (18), 3045-3050

Production Method 8

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Ammonium acetate ; 5 - 9 min, heated

Reference

: An efficient improve for the Kroehnke reaction: One-pot synthesis of 2,4,6-triarylpyridines using raw materials under microwave irradiation

Tu, Shujiang; Li, Tuanjie; Shi, Feng; Fang, Fang; Zhu, Songlei; et al, Chemistry Letters, 2005, 34(5), 732-733

Production Method 9

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; 30 min, rt
1.2 Reagents: Ammonium acetate Solvents: Acetic acid ; 2 h, reflux

Reference

: Chromium(III) Bis-Arylterpyridyl Complexes with Enhanced Visible Absorption via Incorporation of Intraligand Charge-Transfer Transitions

Barbour, Johanna C.; Kim, Amy J. I.; deVries, Elsemarie; Shaner, Sarah E.; Lovaasen, Benjamin M., Inorganic Chemistry, 2017, 56(14), 8212-8222

Production Method 10

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 8 h, rt; 8 h, 80 °C
1.2 Reagents: Ammonium acetate Solvents: Ethanol ; 5 h, reflux

Reference

: Synthesis, structures, and optical properties of two novel two-photon initiators derived from 2,2':6',2''-terpyridine

Hu, Zhang-Jun; Yang, Jia-Xiang; Tian, Yu-Peng; Tao, Xu-Tang; Tian, Lei; et al, Bulletin of the Chemical Society of Japan, 2007, 80(5), 986-993

Production Method 11

209114-52-3

89972-77-0

Reaction Conditions

1.1 Reagents: Acetic acid , Ammonium acetate Solvents: Water ; 2 h, reflux

Reference

: Synthesis of terpyridine derivatives containing β-cyclodextrin

Yin, Xian Hong, Chinese Chemical Letters, 2003, 14(5), 445-447

Production Method 12

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol ; 24 h, 25 °C; 12 h, 60 °C

Reference

: Transition-Metal Chelates of Terpyridine-Fullerene/Nanotube Diads: Synthesis and Redox Properties

Wu, Zhen-Yi; Wang, Wei, Synthesis and Reactivity in Inorganic, 2016, 46(3), 428-436

Production Method 13

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia , Oxygen Solvents: Ethanol ; 24 h, 25 °C; 12 h, 60 °C

Reference

: Terpyridine Chelate Complex-Functionalized Single-Walled Carbon Nanotubes: Synthesis and Redox Properties

Wu, Zhen-Yi; Wang, Wei, Fullerenes, 2015, 23(2), 131-141

Production Method 14

104-87-0

1122-62-9

89972-77-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; 24 h, 34 °C

Reference

: A Near-Infrared Neutral pH Fluorescent Probe for Monitoring Minor pH Changes: Imaging in Living HepG2 and HL-7702 Cells

Tang, Bo; Yu, Fabiao; Li, Ping; Tong, Lili; Duan, Xia; et al, Journal of the American Chemical Society, 2009, 131(8), 3016-3023

4'-(p-Tolyl)-2,2':6',2''-terpyridine Raw materials

4'-(p-Tolyl)-2,2':6',2''-terpyridine Preparation Products

4'-(p-Tolyl)-2,2':6',2''-terpyridine (89972-77-0)

4'-(p-Tolyl)-2,2':6',2''-terpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:89972-77-0)4'-(4-METHYLPHENYL)-2,2':6',2''-TERPYRIDINE

Order Number:sfd19154

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:89972-77-0)4'-(p-Tolyl)-2,2':6',2''-terpyridine

Order Number:A860965

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:27

Price ($):976.0/211.0

Email:sales@amadischem.com

Product Official Link

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:89972-77-0)4'-(4-METHYLPHENYL)-2,2':6',2''-TERPYRIDINE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:89972-77-0)4'-(p-Tolyl)-2,2':6',2''-terpyridine

Purity:99%/99%

Quantity:25g/5g

Price ($):976.0/211.0

Cas no 89972-77-0 (4'-(p-Tolyl)-2,2':6',2''-terpyridine)

4'-(p-Tolyl)-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4'-(p-Tolyl)-2,2':6',2''-terpyridine Security Information

4'-(p-Tolyl)-2,2':6',2''-terpyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4'-(p-Tolyl)-2,2':6',2''-terpyridine Pricemore >>

4'-(p-Tolyl)-2,2':6',2''-terpyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

4'-(p-Tolyl)-2,2':6',2''-terpyridine Raw materials

4'-(p-Tolyl)-2,2':6',2''-terpyridine Preparation Products

4'-(p-Tolyl)-2,2':6',2''-terpyridine Suppliers

4'-(p-Tolyl)-2,2':6',2''-terpyridine Related Literature

Related Categories

89972-77-0 (4'-(p-Tolyl)-2,2':6',2''-terpyridine) Related Products